Cas no 885275-29-6 (2-(1-benzofuran-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]azetidin-1-yl]acetic Acid)

• Product Name: 2-(1-benzofuran-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]azetidin-1-yl]acetic Acid
• CAS No: 885275-29-6
• MF: C₁₈H₂₂N₂O₅
• MW: 346.377685070038
• MDL: MFCD04115141
• CID: 1928043
• PubChem ID: 51358517
• Update Time: 2025-06-14

2-(1-benzofuran-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]azetidin-1-yl]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzofuran-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]azetidin-1-yl]acetic Acid
• AB19694
• S14-2108
• BENZOFURAN-2-YL-(3-N-BOC-AMINO-AZETIDIN-1-YL)-ACETIC ACID
• BENZOFURAN-2-YL-(3-N-BOC-AMINO-AZETIDIN-1-YL)ACETIC ACID,
• 2-(benzofuran-2-yl)-2-(3-((tert-butoxycarbonyl)amino)azetidin-1-yl)acetic acid
• MFCD04115141
• 2-(benzofuran-2-yl)-2-(3-((tert-butoxycarbonyl)amino)azetidin-1-yl)aceticacid
• 885275-29-6
• 1-BENZOFURAN-2-YL({3-[(TERT-BUTOXYCARBONYL)AMINO]AZETIDIN-1-YL})ACETIC ACID
• CS-0341178
• 2-(1-benzofuran-2-yl)-2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)acetic acid

• MDL： MFCD04115141
• Inchi： 1S/C18H22N2O5/c1-18(2,3)25-17(23)19-12-9-20(10-12)15(16(21)22)14-8-11-6-4-5-7-13(11)24-14/h4-8,12,15H,9-10H2,1-3H3,(H,19,23)(H,21,22)
• InChI Key： JDYBRWVTIJBDRR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(C(=O)O)N1CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 346.15300
• Monoisotopic Mass: 346.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 92.01000
• LogP: 3.09620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-benzofuran-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]azetidin-1-yl]acetic Acid

Comprehensive Analysis of 2-(1-benzofuran-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]azetidin-1-yl]acetic Acid (CAS No. 885275-29-6)

2-(1-benzofuran-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]azetidin-1-yl]acetic Acid (CAS No. 885275-29-6) is a synthetic organic compound with a unique molecular structure that combines a benzofuran moiety with an azetidine ring and a tert-butoxycarbonyl (Boc) protected amino group. This compound has garnered significant attention in pharmaceutical research due to its potential as a building block for drug discovery, particularly in the development of small-molecule therapeutics targeting metabolic and inflammatory diseases.

The benzofuran core is a privileged scaffold in medicinal chemistry, known for its bioactivity and versatility. When coupled with the azetidine ring—a four-membered nitrogen-containing heterocycle—the resulting structure exhibits enhanced rigidity and metabolic stability. The presence of the Boc-protected amino group further enhances the compound's utility in peptide coupling reactions and prodrug design. Researchers are particularly interested in its role as a precursor for protease inhibitors and GPCR modulators, which are hot topics in the context of neurodegenerative and autoimmune diseases.

In recent years, the demand for highly functionalized heterocycles like 885275-29-6 has surged, driven by advancements in fragment-based drug discovery (FBDD) and click chemistry. The compound's carboxylic acid functionality allows for facile derivatization, making it a valuable intermediate in the synthesis of bioconjugates and targeted therapies. Its relevance to cancer immunotherapy and precision medicine aligns with current trends in personalized healthcare, where patients and researchers alike seek novel compounds with minimal off-target effects.

From a synthetic chemistry perspective, the compound's stability under physiological conditions is a key advantage. The Boc group can be selectively deprotected under mild acidic conditions, enabling controlled release of the free amine for further modifications. This feature is critical in combinatorial chemistry and high-throughput screening (HTS), where rapid iteration of molecular designs is essential. Additionally, its compatibility with green chemistry principles—such as reduced solvent waste and energy-efficient reactions—makes it an attractive candidate for sustainable pharmaceutical manufacturing.

The growing interest in 885275-29-6 is also reflected in its applications beyond traditional drug development. For instance, it has been explored as a ligand in metal-organic frameworks (MOFs) for catalytic applications and as a fluorescent probe in bioimaging. These interdisciplinary applications highlight its versatility and align with the broader scientific community's focus on multifunctional materials and theranostics.

In summary, 2-(1-benzofuran-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]azetidin-1-yl]acetic Acid represents a cutting-edge intersection of medicinal chemistry, materials science, and biotechnology. Its structural complexity and functional diversity position it as a promising candidate for addressing unmet medical needs and advancing next-generation therapeutics. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the evolution of small-molecule drugs and smart materials.